Cas no 677341-61-6 (Imidazo[1,2-c]quinazolin-5-amine, hydrobromide (1:1))

• Product Name: Imidazo[1,2-c]quinazolin-5-amine, hydrobromide (1:1)
• CAS No: 677341-61-6
• MF: C₁₀H₉BrN₄
• MW: 265.109260320663
• CID: 5954140
• PubChem ID: 66594113
• Update Time: 2025-09-27

Imidazo[1,2-c]quinazolin-5-amine, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-c]quinazolin-5-amine, hydrobromide (1:1)
• WFQAYTINNPHLBJ-UHFFFAOYSA-N
• SCHEMBL80836
• imidazo[1,2-c]quinazolin-5-amine;hydrobromide
• 677341-61-6
• EN300-6736155
• imidazo[1,2-c]quinazolin-5-amine hydrobromide

• Inchi： 1S/C10H8N4.BrH/c11-10-13-8-4-2-1-3-7(8)9-12-5-6-14(9)10;/h1-6H,(H2,11,13);1H
• InChI Key： WFQAYTINNPHLBJ-UHFFFAOYSA-N
• SMILES： NC1=NC2=CC=CC=C2C2=NC=CN12.Br

Computed Properties

• Exact Mass: 264.00106g/mol
• Monoisotopic Mass: 264.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Imidazo[1,2-c]quinazolin-5-amine, hydrobromide (1:1)

Comprehensive Overview of Imidazo[1,2-c]quinazolin-5-amine, hydrobromide (1:1) (CAS No. 677341-61-6)

The compound Imidazo[1,2-c]quinazolin-5-amine, hydrobromide (1:1) (CAS No. 677341-61-6) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, combining imidazo and quinazoline moieties, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of kinase inhibition and signal transduction modulation.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purification methods. The synthesis of Imidazo[1,2-c]quinazolin-5-amine, hydrobromide (1:1) typically involves multi-step organic reactions, including cyclization and salt formation. The hydrobromide salt form enhances its solubility, a critical factor for bioavailability in preclinical studies. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis protocols, aligning with the growing demand for environmentally friendly research practices.

In the realm of drug discovery, this compound has garnered attention due to its structural similarity to known pharmacophores active in cancer therapy and inflammatory diseases. Its imidazo[1,2-c]quinazoline core is analogous to several FDA-approved drugs, sparking interest in its potential as a scaffold for novel therapeutics. Computational studies, including molecular docking and QSAR modeling, suggest promising interactions with enzymes like PI3K and JAK kinases, which are hot topics in precision medicine.

Another trending discussion involves the compound's analytical characterization. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and structural integrity. Researchers often inquire about reference standards for this material, emphasizing the need for high-quality benchmarks in regulatory submissions. The hydrobromide salt's stability under various storage conditions (e.g., temperature, humidity) is also a common query, reflecting its practical handling considerations.

Beyond its pharmaceutical potential, Imidazo[1,2-c]quinazolin-5-amine, hydrobromide (1:1) is studied for its material science applications. Its conjugated π-system and electron-rich nitrogen atoms make it a candidate for organic semiconductors or fluorescent probes. This interdisciplinary appeal bridges chemistry and nanotechnology, addressing search trends around functional materials and optoelectronic devices.

Safety and regulatory aspects are equally prominent in searches. While not classified as hazardous, proper laboratory handling protocols (e.g., PPE, ventilation) are recommended. The compound's patent landscape is another focal point, with several filings highlighting its therapeutic utility. As the demand for small-molecule inhibitors grows, CAS No. 677341-61-6 remains a keyword in innovation reports and academic literature.

In summary, Imidazo[1,2-c]quinazolin-5-amine, hydrobromide (1:1) exemplifies the convergence of medicinal chemistry and advanced material research. Its versatility addresses pressing questions in targeted therapy development and sustainable synthesis, ensuring its relevance in both scientific and industrial discourse. Ongoing studies continue to uncover new dimensions of its applicability, solidifying its position as a compound of enduring interest.